Cas no 1823924-68-0 (Methyl 5-bromo-7-methyl-7H-pyrrolo[2,3-D]pyrimidine-4-carboxylate)

• Product Name: Methyl 5-bromo-7-methyl-7H-pyrrolo[2,3-D]pyrimidine-4-carboxylate
• CAS No: 1823924-68-0
• MF: C₉H₈BrN₃O₂
• MW: 270.082720756531
• CID: 4817382
• Update Time: 2025-11-06

Methyl 5-bromo-7-methyl-7H-pyrrolo[2,3-D]pyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• METHYL 5-BROMO-7-METHYL-7H-PYRROLO[2,3-D]PYRIMIDINE-4-CARBOXYLATE
• Methyl 5-bromo-7-methyl-7H-pyrrolo[2,3-D]pyrimidine-4-carboxylate

• Inchi： 1S/C9H8BrN3O2/c1-13-3-5(10)6-7(9(14)15-2)11-4-12-8(6)13/h3-4H,1-2H3
• InChI Key： JZANNQWWZNFLFR-UHFFFAOYSA-N
• SMILES： BrC1=CN(C)C2C1=C(C(=O)OC)N=CN=2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 264
• XLogP3: 1.5
• Topological Polar Surface Area: 57

Additional information on Methyl 5-bromo-7-methyl-7H-pyrrolo[2,3-D]pyrimidine-4-carboxylate

Recent Advances in the Study of Methyl 5-bromo-7-methyl-7H-pyrrolo[2,3-D]pyrimidine-4-carboxylate (CAS: 1823924-68-0)

Methyl 5-bromo-7-methyl-7H-pyrrolo[2,3-D]pyrimidine-4-carboxylate (CAS: 1823924-68-0) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of kinase inhibitors and anticancer agents. Recent studies have highlighted its significance in medicinal chemistry due to its versatile reactivity and potential applications in drug discovery. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the use of Methyl 5-bromo-7-methyl-7H-pyrrolo[2,3-D]pyrimidine-4-carboxylate as a building block for the synthesis of novel JAK2 inhibitors. The study demonstrated that this compound could be efficiently functionalized to yield potent inhibitors with high selectivity for JAK2 over other kinases. The findings suggest that this intermediate holds promise for the development of targeted therapies for myeloproliferative disorders and other JAK2-associated diseases.

Another significant advancement was reported in a 2023 paper in Bioorganic & Medicinal Chemistry Letters, where the compound was utilized in the synthesis of dual EGFR/HER2 inhibitors. The researchers employed a multi-step synthetic route, with Methyl 5-bromo-7-methyl-7H-pyrrolo[2,3-D]pyrimidine-4-carboxylate serving as a critical intermediate. The resulting compounds exhibited nanomolar potency against both EGFR and HER2, with favorable pharmacokinetic properties. This study underscores the compound's utility in the design of multitargeted anticancer agents.

Recent patent filings (e.g., WO2023056321) have also highlighted the commercial potential of Methyl 5-bromo-7-methyl-7H-pyrrolo[2,3-D]pyrimidine-4-carboxylate. Several pharmaceutical companies have incorporated this intermediate into their drug discovery pipelines, particularly for the development of small-molecule therapies targeting protein kinases. The compound's unique pyrrolopyrimidine scaffold has been shown to confer favorable drug-like properties, including good solubility and metabolic stability.

From a synthetic chemistry perspective, recent methodological improvements have enhanced the efficiency of producing Methyl 5-bromo-7-methyl-7H-pyrrolo[2,3-D]pyrimidine-4-carboxylate. A 2024 publication in Organic Process Research & Development described an optimized large-scale synthesis with improved yield and purity. This advancement is particularly important for meeting the growing demand for this intermediate in both academic and industrial research settings.

In conclusion, Methyl 5-bromo-7-methyl-7H-pyrrolo[2,3-D]pyrimidine-4-carboxylate (CAS: 1823924-68-0) continues to be a valuable tool in medicinal chemistry, with recent studies expanding its applications in kinase inhibitor development and anticancer drug discovery. The compound's versatility, combined with ongoing synthetic improvements, positions it as a key intermediate for future therapeutic innovations. Further research is warranted to explore its potential in other therapeutic areas and to develop more efficient synthetic routes.